Cas no 2243516-10-9 (4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-fluoro-5-methoxybenzoic acid)

• Product Name: 4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-fluoro-5-methoxybenzoic acid
• CAS No: 2243516-10-9
• MF: C₂₃H₁₈FNO₅
• MW: 407.391129970551
• CID: 6341623
• PubChem ID: 165719579
• Update Time: 2025-05-26

4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-fluoro-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-fluoro-5-methoxybenzoic acid
• 2243516-10-9
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluoro-5-methoxybenzoic acid
• EN300-650222

• Inchi： 1S/C23H18FNO5/c1-29-21-10-17(22(26)27)19(24)11-20(21)25-23(28)30-12-18-15-8-4-2-6-13(15)14-7-3-5-9-16(14)18/h2-11,18H,12H2,1H3,(H,25,28)(H,26,27)
• InChI Key： VEOMKYNFMWDFNJ-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC(=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)OC

Computed Properties

• Exact Mass: 407.11690084g/mol
• Monoisotopic Mass: 407.11690084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-fluoro-5-methoxybenzoic acid

Research Brief on 4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-fluoro-5-methoxybenzoic acid (CAS: 2243516-10-9)

The compound 4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-fluoro-5-methoxybenzoic acid (CAS: 2243516-10-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and fluorinated aromatic structure, is being explored for its potential applications in peptide synthesis, drug development, and targeted therapeutics. The presence of the Fmoc group makes it particularly valuable in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids, ensuring high yields and purity in peptide assembly.

Recent studies have focused on the synthesis and optimization of 4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-fluoro-5-methoxybenzoic acid, aiming to improve its efficiency and applicability in complex chemical reactions. Researchers have reported successful incorporation of this compound into peptide chains, highlighting its stability under standard SPPS conditions and its compatibility with various coupling reagents. The fluorine atom at the 2-position and the methoxy group at the 5-position of the benzoic acid moiety contribute to the molecule's unique electronic and steric properties, which can influence peptide conformation and biological activity.

In addition to its role in peptide synthesis, this compound has shown promise in the development of novel drug candidates. Its structural features make it a valuable building block for the design of protease inhibitors, receptor antagonists, and other biologically active molecules. Recent preclinical studies have demonstrated its potential in modulating specific enzymatic pathways, suggesting possible therapeutic applications in oncology and inflammatory diseases. However, further in vivo studies are required to fully elucidate its pharmacokinetic and pharmacodynamic profiles.

The chemical stability and reactivity of 4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-fluoro-5-methoxybenzoic acid have also been subjects of investigation. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), have been employed to characterize its purity and degradation products under various conditions. These studies are critical for ensuring the reproducibility and scalability of its use in pharmaceutical manufacturing.

Looking ahead, researchers are exploring the potential of this compound in emerging areas such as bioconjugation and prodrug design. Its ability to serve as a linker molecule in antibody-drug conjugates (ADCs) is particularly noteworthy, as it could enhance the targeted delivery of cytotoxic agents to cancer cells. Moreover, its fluorinated aromatic core may offer advantages in improving the metabolic stability and bioavailability of drug candidates.

In conclusion, 4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-fluoro-5-methoxybenzoic acid (CAS: 2243516-10-9) represents a versatile and promising tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug development, with ongoing studies uncovering new potential uses. As research progresses, this compound is likely to play an increasingly important role in the design of next-generation therapeutics.